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Compound of Interest

Compound Name: Apc 366 tfa

Cat. No.: B11932220 Get Quote

Application Notes and Protocols for Apc 366
TFA
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the reconstitution, storage, and

handling of Apc 366 trifluoroacetate (TFA). Adherence to these protocols is crucial for

maintaining the compound's integrity and ensuring reproducible experimental outcomes.
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Product Name Apc 366 TFA

CAS Number 2421110-28-1

Molecular Formula C24H29F3N6O6

Molecular Weight 554.52 g/mol

Mechanism of Action

Apc 366 is a selective and irreversible inhibitor

of mast cell tryptase.[1][2][3] It has been shown

to inhibit the release of histamine and reduce

airway inflammation, in part by preventing the

activation of Proteinase-Activated Receptor 2

(PAR-2).[4][5][6]

Primary Research Areas Allergic diseases, inflammation, asthma.[1][6][7]

Reconstitution and Storage Guidelines
Proper reconstitution and storage are critical for maintaining the stability and activity of Apc
366 TFA. The following table summarizes the recommended procedures.
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Parameter Guideline Source(s)

Formulation Provided as a solid. [4]

Solvent for Stock Solution 20% Ethanol in Water [4][5]

Recommended Stock

Concentration
Up to 5 mg/mL [4][5]

Reconstitution Procedure

To prepare a 5 mg/mL stock

solution, add the appropriate

volume of 20% ethanol/water

to the vial. To aid dissolution,

the tube may be gently

warmed to 37°C and sonicated

in an ultrasonic bath.[2][8]

Storage of Solid (Lyophilized)

Compound

Store at -20°C in a sealed

container, protected from

moisture and light.[1][2]

Storage of Stock Solution

Aliquot the stock solution into

single-use vials to avoid

repeated freeze-thaw cycles.

Store at -80°C for up to 6

months or at -20°C for up to 1

month.[1][2][8]

Experimental Protocols
Protocol 1: Preparation of Stock and Working Solutions
This protocol describes the preparation of a 10 mM stock solution of Apc 366 TFA and

subsequent dilution to a working concentration for in vitro cell-based assays.

Materials:

Apc 366 TFA solid

20% Ethanol in sterile, nuclease-free water
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Sterile, nuclease-free water or appropriate cell culture medium

Sterile polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

37°C water bath or incubator (optional)

Procedure:

Calculate the required volume of solvent: To prepare a 10 mM stock solution from 1 mg of

Apc 366 TFA (MW: 554.52 g/mol ), the required volume of 20% ethanol/water is calculated

as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 554.52 g/mol ) = 0.0001803 L = 180.3 µL

Reconstitute the stock solution: Aseptically add 180.3 µL of 20% ethanol/water to the vial

containing 1 mg of Apc 366 TFA.

Ensure complete dissolution: Cap the vial tightly and vortex thoroughly. If necessary, warm

the vial to 37°C for a few minutes and sonicate in an ultrasonic bath until the solid is

completely dissolved.[2][8]

Aliquot and store the stock solution: Dispense the 10 mM stock solution into single-use,

sterile polypropylene tubes. Store the aliquots at -80°C for long-term storage (up to 6

months) or -20°C for short-term storage (up to 1 month).[1][2][8]

Prepare working solutions: On the day of the experiment, thaw an aliquot of the stock

solution at room temperature. Prepare the desired working concentration by diluting the

stock solution with sterile cell culture medium or an appropriate buffer. For example, to

prepare 1 mL of a 100 µM working solution, add 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium. Mix well by gentle pipetting before adding to the cells.
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Caption: Workflow for Apc 366 TFA from storage to experimental use.
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Simplified Signaling Pathway of Apc 366 TFA Action
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Caption: Apc 366 TFA inhibits mast cell tryptase, blocking PAR-2 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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